Cas no 72821-03-5 (4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane)

• Product Name: 4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane
• CAS No: 72821-03-5
• MF: C₁₃H₂₃NOSi₂
• MW: 265.498825311661
• MDL: MFCD32859952
• CID: 5672061
• PubChem ID: 20333929
• Update Time: 2025-05-20

4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane Chemical and Physical Properties

Names and Identifiers

• EN300-27115203
• SCHEMBL11272484
• 4-benzyl-2,2,6,6-tetramethyl-1-oxa-4-aza-2,6-disilacyclohexane
• 72821-03-5
• 4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane
• LXNJLDVEXLNKEM-UHFFFAOYSA-N

• MDL： MFCD32859952
• Inchi： 1S/C13H23NOSi2/c1-16(2)11-14(12-17(3,4)15-16)10-13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3
• InChI Key： LXNJLDVEXLNKEM-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CN(CC2C=CC=CC=2)C[Si](C)(C)O1

Computed Properties

• Exact Mass: 265.13181743g/mol
• Monoisotopic Mass: 265.13181743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane

4-Benzyl-2,2,6,6-Tetramethyl-1,4,2,6-Oxazadisilinane (CAS No. 72821-03-5): An Overview of Its Structure, Properties, and Applications

4-Benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane (CAS No. 72821-03-5) is a unique organosilicon compound that has garnered significant attention in recent years due to its intriguing chemical structure and potential applications in various fields. This compound belongs to the class of oxazadisilinanes, which are cyclic siloxanes containing nitrogen and silicon atoms. The presence of a benzyl group and multiple methyl groups imparts distinct chemical and physical properties to this compound.

The molecular formula of 4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane is C₁₅H₃₀NOSi₂, with a molecular weight of approximately 308.55 g/mol. The compound's structure consists of a six-membered ring containing two silicon atoms, one nitrogen atom, and one oxygen atom. The benzyl group is attached to one of the silicon atoms, while the four methyl groups are distributed around the ring. This unique arrangement of functional groups provides a stable and versatile molecular framework that can be utilized in various chemical reactions and applications.

In terms of physical properties, 4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane is typically a colorless liquid at room temperature with a low vapor pressure. It is insoluble in water but exhibits good solubility in common organic solvents such as dichloromethane and toluene. The compound's stability under various conditions makes it suitable for use in a wide range of chemical processes and reactions.

The synthesis of 4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane has been extensively studied in the literature. One common method involves the reaction of 1-benzyl-3-chloropropylsilane with 1-methylimidazole in the presence of a base such as potassium tert-butoxide. This reaction proceeds via a nucleophilic substitution mechanism to form the desired product. Other synthetic routes have also been explored to optimize yield and purity.

4-Benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane has shown promise in several areas of research and application. One notable area is its use as a ligand in transition metal catalysis. The presence of the nitrogen atom in the ring structure allows it to coordinate with metal centers effectively. This coordination can enhance the catalytic activity and selectivity of metal complexes in various organic transformations.

In addition to its role in catalysis, 4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane has been investigated for its potential as a building block in supramolecular chemistry. The compound's ability to form stable complexes with other molecules through non-covalent interactions such as hydrogen bonding and π-stacking makes it an attractive candidate for constructing supramolecular assemblies with tailored properties.

The biological activity of 4-benzyl-2,2,6,6-tetramethyl-1,4,2,6-oxazadisilinane has also been explored. Recent studies have shown that certain derivatives of this compound exhibit antimicrobial properties against a range of bacterial strains. The benzyl group and the silicon-containing ring structure are believed to play crucial roles in these biological activities by disrupting cell membranes or interfering with essential metabolic pathways.

In the field of materials science, 4-benzyl-2,2，6，6-tetramethyl-1，4，2，6-oxazadisilinane has been used as a precursor for the synthesis of functionalized polymers and coatings. The presence of reactive functional groups allows for easy modification and incorporation into polymer matrices. These materials have found applications in areas such as drug delivery systems and anti-corrosion coatings.

The environmental impact of 4-benzyl-2，2，6，6-tetramethyl-1，4，2，6-oxazadisilinane has also been studied to ensure its safe use in industrial processes. Research indicates that the compound has low toxicity and does not pose significant environmental risks when used properly. However, best practices should always be followed to minimize any potential adverse effects.

In conclusion, 4-benzyl-2，2，6，6-tetramethyl-1，4，2，6-oxazadisilinane (CAS No．72821－03－5) is a versatile organosilicon compound with a unique chemical structure that offers numerous opportunities for research and application．Its stability，reactivity，and biological properties make it an attractive candidate for further exploration in fields such as catalysis，supramolecular chemistry，and materials science．As research continues to advance，it is likely that new applications for this compound will be discovered，further expanding its utility and impact．